![molecular formula C11H21NO2 B1460279 Tert-butyl 6-methylpiperidine-3-carboxylate CAS No. 1909326-12-0](/img/structure/B1460279.png)
Tert-butyl 6-methylpiperidine-3-carboxylate
Overview
Description
Tert-butyl 6-methylpiperidine-3-carboxylate (TMP3C) is an organic compound that has a wide range of applications in the scientific and medical research fields. It is a commonly used reagent in organic synthesis, and is also used in the production of pharmaceuticals and other chemicals. TMP3C is a versatile compound that has a number of different uses and applications, and is an important tool for scientists and researchers in many different fields.
Scientific Research Applications
Tert-butyl 6-methylpiperidine-3-carboxylate has a number of uses in scientific research, including in the production of pharmaceuticals, biochemicals, and other chemicals. It is also used as a reagent in organic synthesis, and is used in the synthesis of a number of different compounds. It is also used in the synthesis of dyes, pigments, and other materials.
Mechanism of Action
Tert-butyl 6-methylpiperidine-3-carboxylate acts as a proton acceptor in organic reactions. It is capable of forming strong hydrogen bonds with other molecules, and this facilitates the formation of new compounds. It is also capable of forming strong covalent bonds with other molecules, and this allows for the formation of more complex compounds.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. It has been found to have anti-inflammatory, anti-tumor, and anti-viral properties. It has also been found to have antioxidant and anti-cancer effects. It has also been found to have anti-fungal and anti-bacterial effects.
Advantages and Limitations for Lab Experiments
The use of Tert-butyl 6-methylpiperidine-3-carboxylate in laboratory experiments has a number of advantages and limitations. One of the major advantages of using this compound is its low cost, as it is a relatively inexpensive reagent. It is also a very stable compound, and it is not prone to decomposition or other forms of degradation. However, it is important to note that this compound is a highly reactive compound, and it can react with other compounds in the laboratory. It is also important to note that this compound is a toxic compound, and it should be handled with caution.
Future Directions
The use of Tert-butyl 6-methylpiperidine-3-carboxylate in scientific research is likely to continue to expand in the future. It is likely to be used in the production of a range of different compounds, and it is likely to be used in the synthesis of a range of different drugs and pharmaceuticals. It is also likely to be used in the synthesis of a range of different dyes and pigments. Additionally, it is likely to be used in the synthesis of a range of different materials, such as polymers and composites. Finally, it is likely to be used in the synthesis of a range of different catalysts, such as enzymes and other biocatalysts.
properties
IUPAC Name |
tert-butyl 6-methylpiperidine-3-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NO2/c1-8-5-6-9(7-12-8)10(13)14-11(2,3)4/h8-9,12H,5-7H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJTBLEVEWWCANQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(CN1)C(=O)OC(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1909326-12-0 | |
Record name | tert-butyl 6-methylpiperidine-3-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.